Cas no 1314952-26-5 (rac-(1R,2R)-2-(benzyloxy)cyclopentan-1-amine hydrochloride)

• Product Name: rac-(1R,2R)-2-(benzyloxy)cyclopentan-1-amine hydrochloride
• CAS No: 1314952-26-5
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• MDL: MFCD30503020
• CID: 5243127
• PubChem ID: 122163863
• Update Time: 2025-06-09

rac-(1R,2R)-2-(benzyloxy)cyclopentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• rel-(1R,2R)-2-(Benzyloxy)cyclopentan-1-amine hydrochloride
• (1R,2R)-2-phenylmethoxycyclopentan-1-amine;hydrochloride
• rac-(1R,2R)-2-(benzyloxy)cyclopentan-1-amine hydrochloride
• Cyclopentanamine, 2-(phenylmethoxy)-, hydrochloride (1:1), (1R,2R)-rel-

• MDL： MFCD30503020
• Inchi： 1S/C12H17NO.ClH/c13-11-7-4-8-12(11)14-9-10-5-2-1-3-6-10;/h1-3,5-6,11-12H,4,7-9,13H2;1H/t11-,12-;/m1./s1
• InChI Key： YKVRQNSFUGFHHJ-MNMPKAIFSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)[C@@H]1CCC[C@H]1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 166
• Topological Polar Surface Area: 35.2

Additional information on rac-(1R,2R)-2-(benzyloxy)cyclopentan-1-amine hydrochloride

Professional Introduction to Rac-(1R,2R)-2-(benzyloxy)cyclopentan-1-amine hydrochloride (CAS No. 1314952-26-5)

Rac-(1R,2R)-2-(benzyloxy)cyclopentan-1-amine hydrochloride, a compound with the CAS number 1314952-26-5, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique structural properties and its potential applications in the development of novel therapeutic agents. The benzyloxy substituent and the cyclopentanamine core contribute to its distinctive pharmacological profile, making it a subject of intense research interest.

The chemical structure of Rac-(1R,2R)-2-(benzyloxy)cyclopentan-1-amine hydrochloride consists of a cyclopentan ring substituted with a benzyloxy group at the 2-position and an amine group at the 1-position, which is further salted with hydrochloride. This configuration imparts specific steric and electronic properties that are critical for its biological activity. The presence of the benzyloxy group enhances lipophilicity, while the amine moiety provides a site for hydrogen bonding interactions, which are essential for binding to biological targets.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. Rac-(1R,2R)-2-(benzyloxy)cyclopentan-1-amine hydrochloride is a prime example of a chiral compound that has been extensively studied for its potential as a pharmacophore. The enantiomeric purity of this compound is crucial for its biological activity, and advancements in synthetic methodologies have enabled the production of high-purity enantiomers, which are essential for preclinical and clinical studies.

One of the most compelling aspects of Rac-(1R,2R)-2-(benzyloxy)cyclopentan-1-amine hydrochloride is its potential application in the treatment of various neurological disorders. Studies have shown that compounds with similar structural motifs exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT), which are implicated in the pathogenesis of neurodegenerative diseases like Parkinson's disease and Alzheimer's disease. The benzyloxy group in this compound interacts with these enzymes in a manner that suggests it could serve as a lead compound for the development of novel therapeutics.

Furthermore, Rac-(1R,2R)-2-(benzyloxy)cyclopentan-1-amine hydrochloride has shown promise in preclinical models as an antagonist for certain G-protein coupled receptors (GPCRs). GPCRs are involved in a wide range of physiological processes and are targeted by numerous drugs on the market. The unique binding properties of this compound make it an attractive candidate for further investigation as a potential therapeutic agent. Recent studies have demonstrated that derivatives of this compound can modulate GPCR activity without causing significant off-target effects, which is a critical consideration in drug development.

The synthesis of Rac-(1R,2R)-2-(benzyloxy)cyclopentan-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantiomeric purity. Advances in catalytic methods, such as asymmetric hydrogenation and enzymatic resolution, have significantly improved the efficiency of these synthetic routes. These advancements not only make the production process more cost-effective but also enable the scalable synthesis of chiral compounds like Rac-(1R,2R)-2-(benzyloxy)cyclopentan-1-amine hydrochloride for industrial applications.

In conclusion, Rac-(1R,2R)-2-(benzyloxy)cyclopentan-1-amine hydrochloride (CAS No. 1314952-26-5) is a highly promising compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for further investigation as a lead compound for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the treatment of various human diseases.